Cas no 895784-19-7 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 895784-19-7
• MF: C₂₀H₁₈FN₃O₃S
• MW: 399.438626766205
• CID: 5512425
• Update Time: 2025-06-21

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-N2-(3-methoxyphenyl)-
• N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C20H18FN3O3S/c1-27-17-7-3-6-15(11-17)23-19(26)18(25)22-9-8-16-12-28-20(24-16)13-4-2-5-14(21)10-13/h2-7,10-12H,8-9H2,1H3,(H,22,25)(H,23,26)
• InChI Key： PMVRBVOMXJNVBX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C(NC1=CC=CC(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-N'-(3-methoxyphenyl)ethanediamide

N-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide: A Comprehensive Overview

The compound with CAS No 895784-19-7, known as N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ethanediamides, which are widely studied for their versatile properties and biological activities. The molecule's structure incorporates a thiazole ring, a fluorophenyl group, and a methoxyphenyl group, making it a unique candidate for advanced chemical research and development.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiazole ring in this compound suggests potential anti-inflammatory properties, which have been corroborated by preliminary in vitro assays. Furthermore, the fluorophenyl group is known to enhance the molecule's lipophilicity, improving its bioavailability and pharmacokinetic profile.

The methoxyphenyl group in the structure contributes to the compound's stability and selectivity in biological systems. This group also plays a crucial role in modulating the molecule's interactions with cellular receptors, making it a promising candidate for targeted drug delivery systems. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various therapeutic targets, further underscoring its potential in medicinal chemistry.

From a synthetic perspective, the preparation of N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide involves a multi-step process that includes thiazole synthesis and subsequent coupling reactions. The synthesis pathway has been optimized to ensure high yield and purity, making it suitable for large-scale production if required.

Recent research has also explored the photophysical properties of this compound, revealing its potential application in optoelectronic materials. The molecule's ability to absorb light in the visible spectrum and emit fluorescence makes it a candidate for use in sensors and imaging agents. These findings have opened new avenues for interdisciplinary research at the intersection of chemistry and materials science.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard test conditions. This makes it an environmentally friendly option for applications where chemical stability and minimal ecological footprint are critical considerations.

Looking ahead, ongoing research is focused on exploring the stereochemical properties of this compound and its potential for enantioselective synthesis. Such advancements could pave the way for the development of chiral catalysts or asymmetric drug delivery systems.

In conclusion, N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide (CAS No 895784-19-7) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future innovations within these fields.